Cas no 1501727-88-3 (2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol)

• Product Name: 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol
• CAS No: 1501727-88-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6176094
• PubChem ID: 82595167
• Update Time: 2025-06-22

2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol
• 1501727-88-3
• EN300-1744310

• Inchi： 1S/C7H11N3O/c1-5-7(6(8)4-11)10-3-2-9-5/h2-3,6,11H,4,8H2,1H3
• InChI Key： DAGWZOHQGYRVJH-UHFFFAOYSA-N
• SMILES： OCC(C1C(C)=NC=CN=1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72Ų

Additional information on 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol

2-Amino-2-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No. 1501727-88-3): A Comprehensive Overview of Its Properties and Applications

The compound 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No. 1501727-88-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique pyrazine ring structure, offers a wide range of potential applications, particularly in drug discovery and development. Its molecular formula and structural features make it a valuable intermediate for synthesizing more complex bioactive compounds.

One of the most intriguing aspects of 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol is its role as a building block in the creation of novel therapeutic agents. Researchers have explored its utility in designing small molecule inhibitors targeting various enzymes and receptors. The presence of both amino and hydroxyl functional groups in its structure provides multiple sites for chemical modification, enabling the development of derivatives with tailored pharmacological properties. This flexibility has made it particularly interesting for studies involving structure-activity relationships (SAR) in drug design.

In recent years, the scientific community has shown growing interest in pyrazine-containing compounds due to their diverse biological activities. 2-Amino-2-(3-methylpyrazin-2-yl)ethan-1-ol fits into this category, with potential applications in addressing current healthcare challenges. For instance, its structural motifs are being investigated for their relevance to neurological disorders and metabolic diseases, two areas that have seen increased research focus in the post-pandemic era. The compound's ability to potentially modulate biological pathways makes it a subject of ongoing studies in academic and industrial laboratories worldwide.

The synthesis and characterization of CAS No. 1501727-88-3 involve sophisticated organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These quality control measures are particularly important given the compound's potential use in pharmaceutical applications, where even minor impurities can significantly affect biological activity. The development of efficient synthetic routes to this compound remains an active area of research, with scientists continually optimizing processes for better yields and sustainability.

From a commercial perspective, 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol represents an important intermediate in the fine chemicals market. Its demand has been steadily increasing as more researchers recognize its potential in various applications. The compound's stability under standard storage conditions and its compatibility with common organic solvents make it practical for laboratory use. Suppliers typically provide detailed technical data sheets that include information about its physicochemical properties, handling precautions, and storage recommendations.

Environmental and safety considerations surrounding CAS No. 1501727-88-3 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be observed when working with this or any chemical substance. Researchers are advised to consult the available safety data sheets (SDS) and conduct appropriate risk assessments before beginning experimental work with this compound.

The future outlook for 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol appears promising, with several research groups investigating its potential in various therapeutic areas. As the pharmaceutical industry continues to seek novel chemical entities to address unmet medical needs, compounds like this that offer structural diversity and synthetic flexibility will likely remain in focus. Ongoing studies may reveal additional applications beyond its current uses, potentially opening new avenues in medicinal chemistry and drug development.

For researchers interested in working with 1501727-88-3, it's important to note that the compound's availability from commercial suppliers has improved in recent years. However, sourcing high-purity material remains crucial for obtaining reproducible results in experimental work. Many suppliers now offer custom synthesis services and bulk quantities to meet the growing demand from both academic and industrial research sectors.

In conclusion, 2-amino-2-(3-methylpyrazin-2-yl)ethan-1-ol represents an interesting and versatile chemical entity with significant potential in scientific research. Its unique structural features and the growing body of knowledge about pyrazine derivatives suggest that this compound will continue to be relevant in various chemical and pharmaceutical applications. As research progresses, we can expect to see more publications and patents referencing this compound, further establishing its importance in modern chemistry.